Contour (dental amalgam)

Specification

• CAS No.: 83666-98-2
• Molecular Formula: Ag40Cu21Sn39
• Molecular Weight: 10279 g/mol
• Standard InChI: InChI=1S/40Ag.21Cu.39Sn
• Standard InChI Key: NWLKPHOGNNZLLR-UHFFFAOYSA-N
• SMILES: [Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn]
• Canonical SMILES: [Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn]

Introduction

Chemical Composition and Structure

Contour dental amalgam has a specific chemical composition that contributes to its distinctive properties. According to PubChem data, its molecular formula is Ag40Cu21Sn39, indicating the relative proportions of the primary metallic elements. The complete composition of Contour dental amalgam includes:

Component	Percentage by Weight
Silver (Ag)	41%
Copper (Cu)	28%
Tin (Sn)	31%
Mercury (Hg)	47% (in final amalgam)

The molecular weight of Contour dental amalgam is reported to be approximately 10,279 g/mol, as computed by PubChem 2.2. This specific composition contributes to the material's handling characteristics, strength, and durability in clinical applications.

Contour is classified as a dispersed phase admix alloy, featuring a unique blend of 70% spherical and 30% lathe-cut particles. This particular combination of particle types and morphologies contributes significantly to the material's handling properties and clinical performance.

Physical Characteristics and Properties

The physical properties of Contour dental amalgam are designed to facilitate clinical handling while providing long-term functional performance. As a dispersed phase admix alloy, Contour offers specific advantages in terms of condensation resistance and carving characteristics.

Particle Morphology and Distribution

The most distinctive feature of Contour is its specific particle morphology—a blend of 70% spherical and 30% lathe-cut particles. This unique combination provides a balance between ease of condensation and sufficient resistance during packing, allowing for better contacts and reducing the risk of marginal chipping.

Working and Setting Times

Contour dental amalgam offers specific handling parameters that are critical for clinical use:

Parameter	Time (minutes)
Pickup and Condensing Time	2.25
Carving Time	9.75

These working times provide sufficient opportunity for proper manipulation and adaptation of the material while allowing for efficient clinical procedures. The material is available in different setting variations, including regular and fast-set options to accommodate different clinical situations.

Clinical Applications and Uses

Dental amalgam, including Contour, is primarily indicated for posterior restorations due to its excellent mechanical properties and durability.

Primary Indications

Contour dental amalgam is primarily used for:

• Class I and Class II cavity restorations, particularly those of moderate to large size

• Core build-ups for teeth that will receive crowns or bridge retainers

These applications leverage the material's strength and durability in high-stress areas of the dentition. On average, amalgam restorations serve for 10 to 12 years, approximately twice the longevity of resin-based composite materials, though this gap is decreasing with advancements in composite technology.

Proximal Contact and Contour Management

Research has examined the efficacy of Contour dental amalgam in managing proximal contacts and contours. Studies indicate that the material, when properly manipulated, can establish appropriate proximal relationships with adjacent teeth. The height of contour and contact strength can be adequately established, though technique sensitivity remains a factor in clinical success.

One study investigating proximal contact repair of complex amalgam restorations found that placing a retention groove in proximal slot preparation resulted in significantly greater fracture strength than slots without retention grooves. Interestingly, the time of repair had no significant effect on the strength of the repair.

Advantages and Benefits

Contour dental amalgam offers several clinical advantages that have contributed to its continued use in dental practice.

Material Benefits

The primary benefits of Contour dental amalgam include:

• Firm packing characteristics without grainy carving

• Improved proximal contacts due to the unique particle distribution

• Reduced marginal chipping during carving and finishing

• Long-term durability and wear resistance

• Bacteriostatic effects that may reduce secondary caries

Clinical Efficiency

The self-activating capsule design enhances clinical efficiency by eliminating additional preparation steps. The resealable capsule feature also facilitates compliant disposal of excess material, addressing environmental concerns related to amalgam waste management.

Research Findings and Clinical Performance

Research on dental amalgam, including Contour, has established various performance parameters that influence clinical success.

Longevity and Durability

Studies indicate that amalgam restorations, including those placed with Contour, typically serve for 10-12 years, approximately twice the longevity of resin-based composite materials. This durability is attributed to the material's resistance to wear, fracture, and degradation in the oral environment.

Comparison with Other Dental Amalgams

Kerr Corporation manufactures several dental amalgam products, each with specific characteristics and applications.

Contour vs. Tytin and Tytin FC

While Contour features a blend of 70% spherical and 30% lathe-cut particles, Kerr's Tytin is composed of 100% spherical particles, and Tytin FC (Firm Condensation) utilizes 100% modified spherical particles. These differences in particle morphology influence handling characteristics and clinical performance:

Alloy	Particle Type	Silver Content	Mercury Content	Working Time
Contour	70% Spherical, 30% Lathe Cut	41%	47%	2.25 min
Tytin	100% Spherical	59%	42.5%	2.0 min
Tytin FC	100% Modified Spherical	61%	44.5%	2.5 min

Contour offers firmer packing resistance than pure spherical alloys like Tytin, making it particularly useful for establishing tight proximal contacts in Class II restorations.